Cas no 82387-05-1 (11-(3-Dimethylaminopropyl)-11H-dibenz(b,f)-1,4-oxathiepin hydrogen oxa late hemihydrate)

• Product name: 11-(3-Dimethylaminopropyl)-11H-dibenz(b,f)-1,4-oxathiepin hydrogen oxa late hemihydrate
• CAS No: 82387-05-1
• MF: C₂₀H₂₃NO₅S
• MW: 389.465324640274
• CID: 987739
• PubChem ID: 54852

11-(3-Dimethylaminopropyl)-11H-dibenz(b,f)-1,4-oxathiepin hydrogen oxa late hemihydrate Chemical and Physical Properties

Names and Identifiers

• 11-(3-Dimethylaminopropyl)-11H-dibenz(b,f)-1,4-oxathiepin hydrogen oxa late hemihydrate
• 3-(6H-benzo[b][1,5]benzoxathiepin-6-yl)propyl-dimethylazanium,2-hydroxy-2-oxoacetate
• 82387-05-1
• 11-(3-Dimethylaminopropyl)-11H-dibenz(b,f)-1,4-oxathiepin hydrogen oxalate hemihydrate
• N,N-Dimethyl-11H-dibenz(b,f)-1,4-oxathiepin-11-propanamine oxalate hydrate (2:2:1)
• 11H-Dibenz(b,f)-1,4-oxathiepin-11-propanamine, N,N-dimethyl-, ethanedioate, hydrate (2:2:1)

• Inchi： InChI=1S/C18H21NOS.C2H2O4/c1-19(2)13-7-12-17-14-8-3-4-9-15(14)20-16-10-5-6-11-18(16)21-17;3-1(4)2(5)6/h3-6,8-11,17H,7,12-13H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： UKHVIJHVCLILCS-UHFFFAOYSA-N
• SMILES： C[NH+](C)CCCC1C2=CC=CC=C2OC3=CC=CC=C3S1.C(=O)(C(=O)[O-])O

Computed Properties

• Exact Mass: 389.12969401g/mol
• Monoisotopic Mass: 389.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų